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Compound of Interest

Compound Name: Auroxanthin

Cat. No.: B1253456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of auroxanthin, a tetraterpenoid

carotenoid. It details its chemical structure, functional groups, physicochemical and

spectroscopic properties, and methods for its isolation and analysis. Furthermore, this

document explores its biosynthetic origins and its role as a bioactive compound, offering

insights for its potential applications in research and drug development.

Chemical Structure and Functional Groups
Auroxanthin is a xanthophyll, an oxygenated derivative of carotenes. Its chemical structure is

characterized by a long polyene chain, which is responsible for its light-absorbing properties,

and terminal furanoid rings.

The fundamental chemical identity of auroxanthin is as follows:

Molecular Formula: C₄₀H₅₆O₄[1][2]

IUPAC Name: (6S,7aR)-2-[(2E,4E,6E,8E,10E,12E,14E)-15-[(6S,7aR)-6-hydroxy-4,4,7a-

trimethyl-2,5,6,7-tetrahydro-1-benzofuran-2-yl]-6,11-dimethylhexadeca-2,4,6,8,10,12,14-

heptaen-2-yl]-4,4,7a-trimethyl-2,5,6,7-tetrahydro-1-benzofuran-6-ol[1]
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Synonyms: (3S,5R,8RS,3'S,5'R,8'RS)-5,8:5',8'-Diepoxy-5,8,5',8'-tetrahydro-beta,beta-

carotene-3,3'-diol[1]

The molecule's bioactivity and chemical properties are dictated by its array of functional

groups.[2] These include:

Polyene Chain: A conjugated system of double bonds that is characteristic of carotenoids

and is the primary chromophore.

Hydroxyl Groups (-OH): Two secondary hydroxyl groups are present, contributing to the

polarity of the molecule and its classification as a xanthophyll.

Furanoid Ether Linkages (C-O-C): Two five-membered furanoid rings are formed through the

intramolecular rearrangement of epoxide groups, a key structural feature of auroxanthin.[2]

Methyl Groups (-CH₃): Multiple methyl groups are attached along the polyene chain and the

terminal rings.
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Functional Groups

Hydroxyl (-OH) Furanoid Ether Polyene Chain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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